Cas no 1806869-08-8 (Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806869-08-8
• MF: C₁₁H₁₁Br₂F₂NO₂
• MW: 387.015348672867
• CID: 4809310
• Update Time: 2025-05-19

Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H11Br2F2NO2/c1-2-18-9(17)3-6-8(4-12)16-5-7(13)10(6)11(14)15/h5,11H,2-4H2,1H3
• InChI Key： VVODAOPBNUZSAG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CBr)C(CC(=O)OCC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate

Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1806869-08-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1806869-08-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex therapeutic pathways. Its unique structural features, including the presence of bromo and difluoromethyl substituents, make it an invaluable building block for medicinal chemists.

The< strong>5-bromo and 2-(bromomethyl) functional groups in Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate provide multiple sites for further chemical modification. These bromine atoms are highly reactive and can be readily incorporated into larger molecular frameworks through cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings. This reactivity has been exploited in the development of novel drug candidates targeting various diseases, including cancer and infectious disorders.

The< strong>4-(difluoromethyl) moiety is another key feature of this compound, contributing to its pharmacological properties by enhancing metabolic stability and binding affinity. Difluoromethyl groups are well-known for their ability to improve the bioavailability of drugs by reducing their susceptibility to oxidative degradation. Recent studies have demonstrated that compounds incorporating difluoromethyl groups exhibit improved pharmacokinetic profiles, making them attractive for clinical development.

In the realm of drug discovery, Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate has been utilized in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Kinase inhibitors often require precise molecular architecture to bind effectively to their target enzymes. The presence of both bromo and difluoromethyl groups allows for fine-tuning of the compound's electronic properties, enabling optimal interactions with biological targets.

Recent advancements in computational chemistry have further highlighted the potential of Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate as a scaffold for drug design. Molecular modeling studies have shown that modifications at the< strong>5-bromo and< strong>2-(bromomethyl) positions can significantly alter the binding affinity of the compound to its intended target. These insights have guided medicinal chemists in designing more potent and selective inhibitors.

The< strong>3-acetate group in Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate also plays a critical role in its synthetic utility. The acetate moiety can be easily converted into other functional groups, such as amides or esters, through standard chemical transformations. This versatility has made it a preferred intermediate for constructing complex drug molecules with diverse biological activities.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Pyridine derivatives, such as Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate, are particularly valuable due to their broad range of biological activities and favorable pharmacokinetic properties. The compound's unique structural features have been leveraged in the design of drugs targeting a variety of therapeutic areas, including oncology, neurology, and immunology.

In conclusion, Ethyl 5-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1806869-08-8) is a versatile and highly functional intermediate that plays a pivotal role in modern pharmaceutical synthesis. Its structural features enable a wide range of chemical modifications, making it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.